3,5-di-tert-butyl-N-[2-(diethylamino)ethyl]benzamide hydrochloride

• IUPAC Name: 3,5-ditert-butyl-N-[2-(diethylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C21H36N2O.ClH/c1-9-23(10-2)12-11-22-19(24)16-13-17(20(3,4)5)15-18(14-16)21(6,7)8;/h13-15H,9-12H2,1-8H3,(H,22,24);1H
• InChI Key: KFIGMDSMBYDEFG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C.Cl
• Molecular Formula: C21H37ClN2O
• Molecular Weight: 369.0 g/mol

Description

3,5-di-tert-butyl-N-[2-(diethylamino)ethyl]benzamide hydrochloride, commonly known as Dibutylone, is a synthetic cathinone that belongs to the class of substituted phenethylamines. It is a derivative of the well-known drug, methylone, and is structurally similar to other substituted cathinones such as ethylone and butylone. Dibutylone is known for its psychoactive effects and has been used as a recreational drug in some parts of the world. However,

Advantages and Limitations for Lab Experiments

Dibutylone has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It is also stable and can be stored for long periods of time. However, there are also some limitations to its use. Dibutylone is a controlled substance in many countries and requires special permits for its use. It is also known to be highly addictive and can cause serious health problems if not used properly.

Future Directions

There are several future directions for research on Dibutylone. One area of interest is its potential use as a treatment for various psychiatric disorders. Its ability to increase levels of serotonin and dopamine in the brain makes it a promising candidate for the treatment of depression and anxiety. Another area of interest is its potential use as a tool for studying the neurochemical mechanisms of addiction. Its addictive properties make it a useful tool for studying the brain's reward system and the effects of various drugs on this system. Finally, there is also interest in developing new synthetic cathinones that are safer and less addictive than Dibutylone and other currently available drugs.

Scientific Research Applications

Dibutylone has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a potent serotonin and dopamine transporter inhibitor, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to other substituted cathinones and is believed to be responsible for its psychoactive effects.
Biochemical and Physiological Effects:
Studies have shown that Dibutylone can cause a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause hyperthermia and hyperactivity. It has also been shown to cause changes in the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.